Cas no 754984-71-9 (2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester)
754984-71-9 structure
Product Name:2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester
CAS No:754984-71-9
MF:C15H16O
MW:212.286944389343
CID:548917
PubChem ID:45095049
Update Time:2025-04-19
2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester
- 1-Propanone,1-(4-ethyl-2-naphthalenyl)-(9CI)
- 1-(4-Ethylnaphthalen-2-yl)propan-1-one
- 754984-71-9
-
- Inchi: 1S/C15H16O/c1-3-11-9-13(15(16)4-2)10-12-7-5-6-8-14(11)12/h5-10H,3-4H2,1-2H3
- InChI Key: ZEZDUSAMMSTKIE-UHFFFAOYSA-N
- SMILES: O=C(CC)C1C=C2C=CC=CC2=C(C=1)CC
Computed Properties
- Exact Mass: 212.12
- Monoisotopic Mass: 212.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 4.1
2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
754984-71-9 (2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester) Related Products
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- 33489-63-3(1-(Naphthalen-2-yl)pentan-1-one)
- 158098-50-1(4-Dibenzyl 1-Naphthyl Ketone)
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